MGR1

• Molecular Formula: C22H24O5
• Molecular Weight: 368.429
• IUPAC Name: ((9,10-Dioxo-1,4,4a,9,9a,10-hexahydro-1,4-ethanoanthracen-5-yl)oxy)methyl pivalate
• InChI: InChI=1S/C22H24O5/c1-22(2,3)21(25)27-11-26-15-6-4-5-14-18(15)20(24)17-13-9-7-12(8-10-13)16(17)19(14)23/h4-7,9,12-13,16-17H,8,10-11H2,1-3H3
• InChI Key: XOQBQESWHYEJGY-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(OCOC1=CC=CC2=C1C(C3C(CC4)C=CC4C3C2=O)=O)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: MGR1; MGR 1; MGR-1

Description

MGR1 is a novel ros-generating probe.

Scientific Research Applications

• Monoclonal Antibody MGR1 and Cancer Therapy

  • MGR1, a monoclonal antibody recognizing the epidermal growth factor receptor (EGF-R) binding site, discriminates between normal and overexpressed EGF-R levels in cells. MGR1 inhibits EGF binding and shows potential for treating tumors with EGF-R overexpression, as it inhibits both in vitro and in vivo growth of such cells (Pellegrini et al., 2005).

• MGr1-Antigen and Multidrug Resistance in Gastric Cancer

  • MGr1-antigen (Ag) is associated with the multidrug-resistant phenotype of gastric cancer cells. Studies indicate that MGr1-Ag is predominantly localized on the cell membrane and partly in the cytoplasm of multidrug-resistant gastric cancer cells, and its expression level is significantly higher in these cells compared to their parental cells (Shi et al., 2002).

• MGr1-Ag Identity and Function

  • MGr1-Ag has been identified as identical to the human 37-kDa laminin receptor precursor (37LRP). This identification aids in understanding the role of MGr1-Ag in cancer, especially in the context of drug resistance and potential treatment strategies (Shi et al., 2002).

• Marine Scientific Research and MGRs

  • The application of marine genetic resources (MGRs) in scientific research, particularly in areas beyond national jurisdiction, is a significant aspect of marine biodiversity studies. MGRs play a crucial role in conservation efforts and the development of new treatments for various diseases (Yu, 2020).

• MGr1-Ag in Drug Resistance and Apoptosis

  • MGr1-Ag influences drug resistance and apoptosis in gastric cancer cells, potentially by regulating the expression of P-glycoprotein, MDR-associated protein, Bcl-2, and Bax. This makes MGr1-Ag a potential target for reversing multidrug resistance in gastric cancer (Sun et al., 2005).

• Negative Allosteric Modulators of mGluR1 from Chinese Herbs

  • Studies on mGluR1, a subtype of metabotropic glutamate receptors, show its potential as a therapeutic target for neurological disorders. Research involving Chinese herbs has led to the discovery of potential negative allosteric modulators for mGluR1, indicating the role of natural compounds in treating mGluR1-related diseases (Jiang et al., 2015).

• In Vivo Imaging of mGluR1 in CNS Disorders

  • Metabotropic glutamate receptor type 1 (mGluR1) plays a crucial role in CNS pathways, making it a key target in pharmaceutical development for CNS disorders. Techniques like PET imaging of mGluR1 are advancing our understanding of receptor function in the brain and aiding drug development (Yamasaki et al., 2014).

• Migraine and the mGluR1 Gene

  • Research has identified a gene associated with migraine without aura, linked to the mGluR1 gene. This discovery provides insights into the genetic factors involved in migraine, potentially leading to new therapeutic approaches (Björnsson et al., 2003).

• mGluR1 in Synaptic Plasticity and Motor Coordination

  • The metabotropic glutamate receptor 1 (mGluR1) in Purkinje cells is essential for synaptic plasticity, synapse elimination, and motor coordination. Alterations in mGluR1 signaling can lead to motor disorders, highlighting its role in cerebellar function and potential as a therapeutic target (Ichise et al., 2000).